Cas no 238431-54-4 (3-(3-Nitro-phenyl)-propylamine)

• Product Name: 3-(3-Nitro-phenyl)-propylamine
• CAS No: 238431-54-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD09912929
• CID: 858683
• PubChem ID: 22619918
• Update Time: 2025-05-26

3-(3-Nitro-phenyl)-propylamine Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-benzenepropanamine
• 3-(3-nitrophenyl)propylamine
• 3-(3-nitro-phenyl)-propylamine
• EN300-54172
• C78081
• SY253152
• 3-(3-nitrophenyl)propan-1-amine
• 1-Amino-3-(3-nitrophenyl)propane
• MFCD09912929
• 238431-54-4
• SCHEMBL6998770
• DB-314496
• BS-45511
• 3-(3-Nitro-phenyl)-propylamine

• MDL： MFCD09912929
• Inchi： 1S/C9H12N2O2/c10-6-2-4-8-3-1-5-9(7-8)11(12)13/h1,3,5,7H,2,4,6,10H2
• InChI Key： AQHGANCIALTFMZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)CCCN)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 3-(3-Nitro-phenyl)-propylamine

Professional Introduction to 3-(3-Nitro-phenyl)-propylamine (CAS No: 238431-54-4)

3-(3-Nitro-phenyl)-propylamine, with the chemical identifier CAS No: 238431-54-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its nitro-substituted phenyl ring and propylamine side chain, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The nitro group in the phenyl ring of 3-(3-Nitro-phenyl)-propylamine plays a crucial role in its reactivity and functionality. The electron-withdrawing nature of the nitro group enhances the electrophilicity of the aromatic ring, making it susceptible to nucleophilic aromatic substitution reactions. This property is particularly useful in multi-step synthetic pathways where selective functionalization is required. Additionally, the propylamine moiety introduces basicity and potential for further derivatization, allowing for the creation of more complex molecular architectures.

Recent advancements in pharmaceutical research have highlighted the importance of 3-(3-Nitro-phenyl)-propylamine in the development of novel therapeutic agents. Studies have demonstrated its utility as a precursor in the synthesis of compounds with potential antimicrobial and anti-inflammatory properties. The nitrophenyl moiety is known to interact with biological targets in specific ways, influencing drug efficacy and selectivity. For instance, derivatives of this compound have been explored for their ability to modulate enzyme activity and receptor binding, offering promising avenues for treating chronic inflammatory diseases.

The synthesis of 3-(3-Nitro-phenyl)-propylamine involves a series of well-established organic reactions, including nitration, reduction, and alkylation processes. The nitration step typically employs a mixture of concentrated sulfuric acid and nitric acid to introduce the nitro group at the desired position on the phenyl ring. Subsequent reduction of the nitro group to an amine using catalytic hydrogenation or chemical reducing agents yields the corresponding amine derivative. The final step involves alkylation of propylamine with the appropriately substituted phenol or nitrated phenol intermediate.

In terms of applications, 3-(3-Nitro-phenyl)-propylamine serves as a key building block in the synthesis of more complex molecules. Its structural motif is frequently incorporated into drug candidates targeting neurological disorders, cardiovascular diseases, and cancer. The presence of both a nitro group and an amine group allows for diverse functionalization strategies, enabling chemists to tailor properties such as solubility, metabolic stability, and pharmacokinetic profiles.

One notable area where 3-(3-Nitro-phenyl)-propylamine has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The nitrophenyl moiety in 3-(3-Nitro-phenyl)-propylamine can be engineered to interact with key residues on the kinase active site, enhancing binding affinity and inhibitory activity.

Another emerging application lies in the field of materials science. The unique electronic properties conferred by the nitro group make this compound useful in designing organic semiconductors and conductive polymers. These materials have potential applications in flexible electronics, solar cells, and sensors. The ability to modify both the aromatic ring and the propylamine side chain provides a high degree of flexibility in tuning electronic properties such as charge transport rates and optical absorption characteristics.

The safety profile of 3-(3-Nitro-phenyl)-propylamine is another important consideration in its application. While no compound can be considered entirely without risk, extensive studies have been conducted to assess its toxicity and environmental impact. These studies indicate that when handled properly under controlled conditions, this compound poses minimal hazards to human health and ecosystems. Standard laboratory practices such as proper ventilation, personal protective equipment (PPE), and waste disposal protocols should be followed to ensure safe handling.

Future research directions for 3-(3-Nitro-phenyl)-propylamine may include exploring new synthetic methodologies that improve yield and selectivity while reducing environmental impact. Advances in green chemistry principles could lead to more sustainable approaches for producing this compound on an industrial scale. Additionally, computational modeling techniques may be employed to predict novel derivatives with enhanced pharmacological properties.

In conclusion, 3-(3-Nitro-phenyl)-propylamine (CAS No: 238431-54-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it a valuable tool for pharmaceutical researchers developing new therapeutics, as well as materials scientists creating advanced functional materials. Continued exploration into its applications and synthetic modifications will undoubtedly yield further insights into its utility and expand its role in scientific innovation.